Cas no 220131-57-7 (Methyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate)

• Product Name: Methyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate
• CAS No: 220131-57-7
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• MDL: MFCD06135640
• CID: 822866
• PubChem ID: 4772908
• Update Time: 2025-04-19

Methyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-cyano-1H-Pyrazole-1-carboxylic acid methyl ester
• methyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate
• methyl 5-amino-4-cyanopyrazole-1-carboxylate
• STK977192
• BBL012525
• FCH1012560
• AK139788
• 5-amino-4-cyano-1-methoxycarbonylpyrazole
• Methyl 5-amino-4-cyano-pyrazole-1-carboxylate
• MFCD06135640
• FD10510
• DTXSID50406417
• DB-143403
• CHEMBL4529459
• 220131-57-7
• DS-6771
• AKOS000297041
• VIA13157
• methyl5-amino-4-cyano-1H-pyrazole-1-carboxylate
• SY115461
• CS-0061886
• Methyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate

• MDL： MFCD06135640
• Inchi： 1S/C6H6N4O2/c1-12-6(11)10-5(8)4(2-7)3-9-10/h3H,8H2,1H3
• InChI Key： BCAGGGNPYWRFJL-UHFFFAOYSA-N
• SMILES： O(C)C(N1C(=C(C#N)C=N1)N)=O

Computed Properties

• Exact Mass: 166.04907545g/mol
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.9
• XLogP3: 0.4

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 384.9°C at 760 mmHg
• Solubility: Slightly soluble (8.1 g/l) (25 º C),

Methyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives